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Compound of Interest

Tert-butyl 3-bromopyrrolidine-1-
Compound Name:
carboxylate

Cat. No.: B582074

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of tert-
butyl 3-bromopyrrolidine-1-carboxylate, a key intermediate in pharmaceutical synthesis.
This document is intended to serve as a valuable resource for researchers and professionals
engaged in drug discovery and development, offering detailed data, experimental
methodologies, and a clear visualization of the information hierarchy.

Compound Identification and Properties

Tert-butyl 3-bromopyrrolidine-1-carboxylate is a heterocyclic organic compound utilized as
a building block in the synthesis of a variety of complex molecules. It is crucial to distinguish
between isomers of this compound, as they possess different physical properties. This guide
focuses on the isomer with the bromine atom directly attached to the 3-position of the
pyrrolidine ring, identified by CAS Number 939793-16-5. Another related isomer, tert-butyl 3-
(bromomethyl)pyrrolidine-1-carboxylate (CAS Number 305329-97-9), is a liquid at room
temperature and possesses a different molecular formula and weight.

The quantitative physical properties of tert-butyl 3-bromopyrrolidine-1-carboxylate (CAS:
939793-16-5) are summarized in the table below for easy reference and comparison.
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Property Value
IUPAC Name tert-butyl 3-bromopyrrolidine-1-carboxylate
1-Boc-3-bromopyrrolidine, 1-tert-
Synonyms o
Butoxycarbonyl-3-bromopyrrolidine
CAS Number 939793-16-5
Molecular Formula CoH16BrNO2[1]
Molecular Weight 250.13 g/mol [1][2]
White to light yellow or white to yellow
Appearance .
solid/powder to crystal[2][3]
Melting Point 47-52 °C[1][2][4]
Boiling Point 277.5 1+ 33.0 °C (Predicted)[1][2]
Density 1.379 + 0.06 g/cm3 (Predicted)[2]
Solubility Slightly soluble in water.[2]

Storage Conditions

2-8°C[1][2][4]

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key
physical properties of solid organic compounds like tert-butyl 3-bromopyrrolidine-1-
carboxylate.

Determination of Melting Point

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. It is a crucial indicator of purity.[5][6]

Methodology:

o Sample Preparation: A small amount of the finely powdered dry sample is packed into a
capillary tube to a height of 2-3 mm.[5]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.myskinrecipes.com/shop/en/analytical-chemicals/145171-tert-butyl-3-bromopyrrolidine-1-carboxylate.html
https://www.myskinrecipes.com/shop/en/analytical-chemicals/145171-tert-butyl-3-bromopyrrolidine-1-carboxylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01519495.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01519495.htm
https://www.tcichemicals.com/ID/en/p/B5271
https://www.myskinrecipes.com/shop/en/analytical-chemicals/145171-tert-butyl-3-bromopyrrolidine-1-carboxylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01519495.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/722030
https://www.myskinrecipes.com/shop/en/analytical-chemicals/145171-tert-butyl-3-bromopyrrolidine-1-carboxylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01519495.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01519495.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01519495.htm
https://www.myskinrecipes.com/shop/en/analytical-chemicals/145171-tert-butyl-3-bromopyrrolidine-1-carboxylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01519495.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/722030
https://www.benchchem.com/product/b582074?utm_src=pdf-body
https://www.benchchem.com/product/b582074?utm_src=pdf-body
https://www.ursinus.edu/live/files/3146-determination-of-mp-vernier-melt-stationsdoc
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.ursinus.edu/live/files/3146-determination-of-mp-vernier-melt-stationsdoc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a thermometer or a digital temperature probe.[5]

» Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C
per minute, especially near the expected melting point.[7]

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range, and the temperature at which the entire sample becomes a
clear liquid is the end of the range.[5] For a pure compound, this range is typically narrow
(0.5-2 °C).

Determination of Boiling Point (for solids that
decompose at their boiling point, distillation under
reduced pressure is required)

While the boiling point for this compound is predicted, the experimental determination for a
high-boiling solid would typically involve distillation under reduced pressure to prevent
decomposition.

Methodology (General Principle for High-Boiling Compounds):

o Apparatus Setup: A vacuum distillation apparatus is assembled, including a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask. The
apparatus is connected to a vacuum source.

o Sample Introduction: The solid sample is placed in the round-bottom flask.

e Heating and Pressure Reduction: The system is evacuated to the desired pressure. The
flask is then heated gently.

o Observation and Data Recording: The temperature at which the liquid boils and the vapor
condenses on the thermometer bulb is recorded as the boiling point at that specific pressure.

Determination of Density of a Solid

The density of a solid is its mass per unit volume. For a solid powder, gas pycnhometry is a
common and accurate method.
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Methodology (Gas Pycnometry):

o Sample Preparation: A known mass of the solid sample is placed in the sample chamber of
the gas pycnometer.[8]

Analysis: The instrument uses an inert gas, typically helium, to measure the volume of the
solid by applying the gas law.[8] The chamber is filled with the gas at a known pressure, and
then the gas is expanded into a second empty chamber. The resulting pressure is measured,
and from the pressure difference, the volume of the sample can be accurately calculated.

Calculation: The density is calculated by dividing the mass of the sample by the measured
volume.[8]

Determination of Solubility

Solubility is the property of a solid solute to dissolve in a solid, liquid, or gaseous solvent to
form a homogeneous solution.

Methodology (Qualitative and Semi-Quantitative):

e Solvent Selection: A range of common laboratory solvents (e.g., water, ethanol, methanol,
dichloromethane, ethyl acetate, hexane) are selected.

Procedure: A small, accurately weighed amount of the solid (e.g., 10 mg) is placed in a test
tube.[9] A small volume of the solvent (e.g., 1 mL) is added.[9] The mixture is agitated
vigorously for a set period.[9]

Observation: The solubility is observed and can be categorized as:
o Soluble: The solid completely dissolves.

o Slightly soluble: A portion of the solid dissolves.

o Insoluble: The solid does not appear to dissolve.

Quantitative Determination: For more precise measurements, a saturated solution is
prepared at a specific temperature. A known volume of the saturated solution is then
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carefully evaporated to dryness, and the mass of the remaining solute is determined. This

allows for the calculation of solubility in terms of g/100 mL or other units.

Information Hierarchy

The following diagram illustrates the logical flow of information presented in this technical
guide, from fundamental identification to detailed physical properties and the methodologies for

their determination.
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Information Flow for Physical Property Analysis

Compound Identification

tert-Butyl 3-bromopyrrolidine-1-carboxylate
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CAS: 939793-16-5
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Formula: CoH16BrNO2
MW: 250.13 g/mol
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Caption: Logical workflow for identifying and characterizing the physical properties of tert-butyl
3-bromopyrrolidine-1-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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